2-Chloro-3-hydroxyisonicotinic acid
Overview
Description
2-Chloro-3-hydroxyisonicotinic acid (CHIA) is an organic compound with a molecular formula of C6H4ClNO3. It is a derivative of nicotinic acid, a common component of many vitamins. CHIA has been widely studied for its potential applications in scientific research, including its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Scientific Research Applications
Analytical Applications
2-Chloro-3-hydroxyisonicotinic acid has been studied for its potential use in analytical chemistry. For instance, it was utilized as an electroactive tracer in a ligand displacement assay for the analysis of herbicides, leveraging molecularly imprinted polymer particles and linear scan voltammetry (Schöllhorn et al., 2000). Another study explored the use of quinoxaline-2-carboxylic acid and its derivatives, including 3-chloro and 3-hydroxy derivatives, as analytical reagents for the gravimetric determination of various metal ions (Dutt, Sanayal, & Nag, 1968).
Microbial Reduction and Synthesis
In the field of microbial chemistry, this compound esters were reduced by microorganisms to synthesize enantiomerically pure chlorohydroxyesters, which are valuable in the production of phenylglycidic esters with high stereospecificity (Cabon et al., 1992).
Chemical Reactions and Synthesis
The compound's behavior in various chemical reactions has been studied, such as the iodination of 3-hydroxyisonicotinic acid, leading to the formation of 2-iodo derivatives or 2,4,6-triiodo-3-hydroxypyridine (Stolyarova, Smirnov, & Dyumaev, 1978). Additionally, it has been used in the synthesis of various compounds, such as 3-hydroxytetradecanoic acid, synthesized from epichlorohydrin in a multi-step reaction (Yang Lirong, 2007).
Industrial Applications
In the textile industry, derivatives of this compound have been utilized. For example, 3-chloro-2-hydroxypropyltrimethylammonium chloride, derived from this compound, has been used to cationize cotton fabric, improving its dyeability significantly (Montazer, Malek, & Rahimi, 2007).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-chloro-3-hydroxypyridine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClNO3/c7-5-4(9)3(6(10)11)1-2-8-5/h1-2,9H,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OCZTVFQQUDHTGW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C(=C1C(=O)O)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00376272 |
Source
|
| Record name | 2-Chloro-3-hydroxypyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00376272 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.55 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
185423-02-3 |
Source
|
| Record name | 2-Chloro-3-hydroxypyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00376272 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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